Cas no 1421493-93-7 (3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide)
3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
- 3-(benzenesulfonyl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]propanamide
- 3-(BENZENESULFONYL)-N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}PROPANAMIDE
- 1421493-93-7
- AKOS024554758
- 3-(phenylsulfonyl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide
- VU0547778-1
- F6412-1882
-
- Inchi: 1S/C20H18F3NO4S/c21-20(22,23)16-7-6-8-17(15-16)28-13-5-4-12-24-19(25)11-14-29(26,27)18-9-2-1-3-10-18/h1-3,6-10,15H,11-14H2,(H,24,25)
- InChI Key: PTNNAEKHFDYPPQ-UHFFFAOYSA-N
- SMILES: C(NCC#CCOC1=CC=CC(C(F)(F)F)=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O
Computed Properties
- Exact Mass: 425.09086372g/mol
- Monoisotopic Mass: 425.09086372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 80.8Ų
3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6412-1882-2μmol |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-5μmol |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-10μmol |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-20μmol |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-1mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-2mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-3mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-4mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-5mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1882-10mg |
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide |
1421493-93-7 | 10mg |
$79.0 | 2023-09-09 |
3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
3-(Benzenesulfonyl)-N-{4-3-(Trifluoromethyl)Phenoxybut-2-yn-1-yl}Propanamide (CAS No. 1421493-93-7): A Comprehensive Overview
3-(Benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide (CAS No. 1421493-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a benzenesulfonyl group and a trifluoromethyl-substituted phenoxybutynyl moiety, exhibits promising biological activities and potential therapeutic applications.
The molecular structure of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide is particularly noteworthy for its functional groups, which contribute to its pharmacological properties. The benzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the trifluoromethyl group imparts significant electronic effects that can influence receptor binding and biological activity. The presence of the butynyl moiety adds further complexity and reactivity to the molecule, making it a valuable candidate for various biochemical studies.
Recent research has focused on the potential therapeutic applications of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide has shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for the development of novel anticancer drugs.
The pharmacokinetic properties of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high lipophilicity and metabolic stability contribute to its prolonged half-life and sustained biological activity in vivo.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
Beyond its therapeutic applications, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and signaling pathways. For example, a study published in the Biochemical Journal utilized this compound to investigate the role of specific kinases in cell signaling cascades, providing valuable insights into disease mechanisms.
The synthesis of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide involves several well-established chemical reactions, including Suzuki coupling, Sonogashira coupling, and amide formation. These synthetic routes are highly efficient and scalable, making it feasible to produce this compound on a large scale for both research and commercial purposes.
In conclusion, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-y n - 1 - y l } p r o p a n a m i d e s t r o n g > (CAS No. 1421493 - 9 3 - 7 ) i s a n i n t e r e s t i n g c o m p o u n d w i t h m u l t i p l e p h a r m a c o l o g i c a l p r o p e r t i e s . I t s u n i q u e s t r u c t u r e , c o m b i n e d w i t h i t s f a v o r a b l e p h a r m a c o k i n e t i c p r o f i l e , m a k e s i t a v a l u a b l e c a n d i d a t e f o r f u r t h e r d e v e l o p m e n t i n b o t h m e d i c i n a l c h e m i s t r y a n d p h a r maceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.
1421493-93-7 (3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)